Cas no 1861930-30-4 (2-methyl-2-(3-methylpyridin-2-yl)propanoic acid)
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid
- 2-Pyridineacetic acid, α,α,3-trimethyl-
- EN300-1825885
- 1861930-30-4
- SCHEMBL131219
-
- Inchi: 1S/C10H13NO2/c1-7-5-4-6-11-8(7)10(2,3)9(12)13/h4-6H,1-3H3,(H,12,13)
- InChI Key: VYMPUOLBIZXWJF-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)C(O)=O)=NC=CC=C1C
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.118±0.06 g/cm3(Predicted)
- Boiling Point: 301.6±27.0 °C(Predicted)
- pka: 3.34±0.14(Predicted)
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825885-0.05g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 0.05g |
$282.0 | 2023-09-19 | ||
| Enamine | EN300-1825885-0.1g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 0.1g |
$420.0 | 2023-09-19 | ||
| Enamine | EN300-1825885-0.25g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 0.25g |
$601.0 | 2023-09-19 | ||
| Enamine | EN300-1825885-0.5g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 0.5g |
$947.0 | 2023-09-19 | ||
| Enamine | EN300-1825885-1.0g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 1g |
$1214.0 | 2023-06-01 | ||
| Enamine | EN300-1825885-2.5g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1825885-5.0g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 5g |
$3520.0 | 2023-06-01 | ||
| Enamine | EN300-1825885-10.0g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 10g |
$5221.0 | 2023-06-01 | ||
| Enamine | EN300-1825885-1g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1825885-5g |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid |
1861930-30-4 | 5g |
$3520.0 | 2023-09-19 |
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid
Introduction to 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid (CAS No. 1861930-30-4)
2-methyl-2-(3-methylpyridin-2-yl)propanoic acid, with the CAS number 1861930-30-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring and a substituted propanoic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular formula of 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid is C10H13NO2, and its molecular weight is approximately 179.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in formulation and delivery strategies.
In recent years, the study of 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid has been driven by its potential as a lead compound for the development of new drugs. Research has focused on its pharmacological properties, including its ability to modulate specific biological targets. For instance, studies have shown that this compound exhibits anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of chronic pain and inflammatory conditions.
A key aspect of the research on 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid involves its interaction with enzymes and receptors. One notable finding is its ability to inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation and pain. This inhibition can lead to reduced inflammation and pain without the gastrointestinal side effects often associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
Beyond its anti-inflammatory properties, 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound could play a role in protecting neurons from oxidative stress and promoting neuronal survival.
The synthesis of 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid typically involves multi-step reactions, starting from readily available starting materials such as 3-methylpyridine and methyl acrylate. The synthetic route often includes steps such as nucleophilic substitution, esterification, and hydrolysis to form the final carboxylic acid product. The efficiency and scalability of these synthetic methods are crucial for the commercial production of the compound.
In terms of safety and toxicity, initial assessments have shown that 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid has a favorable safety profile. However, further toxicological studies are necessary to fully evaluate its long-term effects and potential side effects in humans. These studies are essential for ensuring that any future drug candidates derived from this compound meet regulatory standards for safety and efficacy.
The potential applications of 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid extend beyond pharmaceuticals. In the field of materials science, this compound could be used as a building block for the synthesis of advanced materials with specific functional properties. For example, its unique molecular structure could be leveraged to create polymers or coatings with enhanced thermal stability or mechanical strength.
In conclusion, 2-methyl-2-(3-methylpyridin-2-yl)propanoic acid (CAS No. 1861930-30-4) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Ongoing research continues to uncover new insights into its properties and uses, making it an exciting area of study for scientists and researchers worldwide.
1861930-30-4 (2-methyl-2-(3-methylpyridin-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)